Cas no 2229231-17-6 (2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine
• CAS No: 2229231-17-6
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 5947225
• PubChem ID: 165796978
• Update Time: 2025-06-12

2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine
• 2229231-17-6
• EN300-1995736
• [2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl](methyl)amine

• Inchi： 1S/C10H15ClN2/c1-7-5-8(6-9(11)13-7)10(2,3)12-4/h5-6,12H,1-4H3
• InChI Key： VUTOTJLOXAQNLA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(C)(C)NC

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine

Comprehensive Overview of 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine (CAS No. 2229231-17-6)

In the realm of specialized chemical compounds, 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine (CAS No. 2229231-17-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine backbone and amine functional group, is frequently discussed in academic and industrial research circles. Its molecular formula and precise configuration make it a subject of interest for synthetic chemists and material scientists alike.

The compound's nomenclature, 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine, highlights its key functional groups: a chloro substituent, a methyl group, and a tertiary amine. These features contribute to its reactivity and potential utility in various chemical reactions. Researchers often explore its role as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical applications. The CAS No. 2229231-17-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

Recent trends in chemical research emphasize the importance of sustainable synthesis and green chemistry. In this context, 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine has been studied for its potential to be synthesized using environmentally friendly methods. Questions such as "How can this compound be produced with minimal waste?" or "What are its biodegradability properties?" are frequently searched by users interested in eco-conscious chemical development. These inquiries reflect the growing demand for sustainable alternatives in the chemical industry.

Another area of interest is the compound's potential applications in drug discovery. The pyridine moiety is a common scaffold in many biologically active molecules, and the presence of the amine group enhances its ability to interact with biological targets. Researchers are investigating whether 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine could serve as a building block for novel therapeutics, particularly in the treatment of neurological disorders or infectious diseases. This aligns with the broader search trends focusing on "new drug intermediates" and "pyridine derivatives in medicine."

From a technical standpoint, the compound's physical and chemical properties are critical for its handling and application. Its solubility, stability, and reactivity under various conditions are frequently studied parameters. Users often search for "How to store 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine?" or "What solvents are compatible with this compound?" These practical considerations are essential for laboratory technicians and industrial chemists working with the material.

In the field of material science, 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine has shown promise as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other monomers makes it a candidate for creating high-performance materials. Searches related to "pyridine-based polymers" or "amine-functionalized materials" often lead to discussions about this compound's role in innovative material design.

To summarize, 2-(2-chloro-6-methylpyridin-4-yl)propan-2-yl(methyl)amine (CAS No. 2229231-17-6) is a versatile compound with broad potential across multiple scientific disciplines. Its structural features, combined with the growing emphasis on sustainability and biomedical applications, make it a compelling subject for ongoing research. As interest in specialized chemicals continues to rise, this compound is likely to remain a focal point for both academic and industrial investigations.